Cas no 35470-76-9 ((1alpha,2beta,4aalpha,4bbeta,10beta)-10-formyl-2-hydroxy-1,4a-dimethyl-8-methylidenegibbane-1-carboxylic acid)

• Product Name: (1alpha,2beta,4aalpha,4bbeta,10beta)-10-formyl-2-hydroxy-1,4a-dimethyl-8-methylidenegibbane-1-carboxylic acid
• CAS No: 35470-76-9
• MF: C₂₀H₂₈O₄
• MW: 332.433926582336
• CID: 1471088
• PubChem ID: 443446
• Update Time: 2025-04-20

(1alpha,2beta,4aalpha,4bbeta,10beta)-10-formyl-2-hydroxy-1,4a-dimethyl-8-methylidenegibbane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1alpha,2beta,4aalpha,4bbeta,10beta)-10-formyl-2-hydroxy-1,4a-dimethyl-8-methylidenegibbane-1-carboxylic acid
• Gibberellin A14 aldehyde
• Gibberellin A14-aldehyde
• 35470-76-9
• (1R,2S,3S,4S,5S,8S,9S,12R)-2-formyl-5-hydroxy-4,8-dimethyl-13-methylidenetetracyclo[10.2.1.01,9.03,8]pentadecane-4-carboxylic acid
• Q27110161
• CHEBI:29589
• (1R,2S,3S,4S,5S,8S,9S,12R)-2-formyl-5-hydroxy-4,8-dimethyl-13-methylidenetetracyclo[10.2.1.0(1,9).0(3,8)]pentadecane-4-carboxylic acid
• 10beta-formyl-2beta-hydroxy-1beta,4a-dimethyl-8-methylidene-4aalpha,4bbeta-gibbane-1alpha-carboxylic acid
• LMPR0104170010
• DTXSID70332087

• Inchi： 1S/C20H28O4/c1-11-8-20-9-12(11)4-5-14(20)18(2)7-6-15(22)19(3,17(23)24)16(18)13(20)10-21/h10,12-16,22H,1,4-9H2,2-3H3,(H,23,24)/t12-,13+,14+,15+,16+,18+,19-,20-/m1/s1
• InChI Key： YMDYUWHAQBYOMU-HYAYUQHRSA-N
• SMILES： [C@H]12[C@@]3(CC[C@@H]([C@]([C@H]3[C@H](C=O)[C@@]31CC([C@@H](C3)CC2)=C)(C(=O)O)C)O)C

Computed Properties

• Exact Mass: 332.199
• Monoisotopic Mass: 332.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.081
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 496.5°C at 760 mmHg
• Flash Point: 268.2°C
• Refractive Index: 1.575

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Gibberellins